Cas no 1480950-22-8 (Cyclohexanecarbonitrile, 1-(2-methoxyethyl)-)

• Product Name: Cyclohexanecarbonitrile, 1-(2-methoxyethyl)-
• CAS No: 1480950-22-8
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 5295358
• Update Time: 2025-05-25

Cyclohexanecarbonitrile, 1-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 1-(2-methoxyethyl)-
• 1-(2-Methoxyethyl)cyclohexane-1-carbonitrile

• Inchi： 1S/C10H17NO/c1-12-8-7-10(9-11)5-3-2-4-6-10/h2-8H2,1H3
• InChI Key： AVILWFJEWAQUFO-UHFFFAOYSA-N
• SMILES： C1(CCOC)(C#N)CCCCC1

Additional information on Cyclohexanecarbonitrile, 1-(2-methoxyethyl)-

Comprehensive Overview of Cyclohexanecarbonitrile, 1-(2-methoxyethyl)- (CAS No. 1480950-22-8)

Cyclohexanecarbonitrile, 1-(2-methoxyethyl)- (CAS No. 1480950-22-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This nitrile derivative, characterized by its cyclohexane backbone and methoxyethyl substituent, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers and industry professionals frequently search for terms like "Cyclohexanecarbonitrile uses", "1-(2-methoxyethyl) synthesis", and "CAS 1480950-22-8 applications", reflecting its growing relevance in modern chemistry.

The molecular structure of Cyclohexanecarbonitrile, 1-(2-methoxyethyl)- combines a cyclohexane ring with a carbonitrile group and a 2-methoxyethyl side chain. This configuration imparts both lipophilicity and polarity, enabling its use as an intermediate in the synthesis of complex molecules. Recent studies highlight its role in developing bioactive compounds, particularly in drug discovery programs targeting neurological and metabolic disorders. Searches for "nitrile derivatives in drug development" and "methoxyethyl functional group benefits" underscore the compound's potential in cutting-edge research.

From an industrial perspective, Cyclohexanecarbonitrile, 1-(2-methoxyethyl)- is prized for its stability and reactivity under mild conditions. Its nitrile moiety allows for versatile transformations, including hydrolysis to carboxylic acids or reduction to primary amines, making it a multifunctional building block in organic synthesis. Queries such as "nitrile group reactions" and "high-value chemical intermediates" align with these applications. Additionally, the compound's low environmental persistence compared to traditional solvents positions it as a greener alternative, resonating with trends in green chemistry.

Analytical characterization of CAS 1480950-22-8 typically involves techniques like GC-MS, NMR spectroscopy, and HPLC, which confirm its purity and structural integrity. Quality control protocols emphasize the importance of residual solvent analysis and isomer separation, addressing common concerns in fine chemical manufacturing. Users often search for "analytical methods for nitriles" and "CAS 1480950-22-8 specifications", reflecting demand for precise technical data.

In material science, the methoxyethyl side chain of this compound enhances compatibility with polymeric matrices, enabling its use in specialty coatings and adhesives. This aligns with searches for "functionalized cyclohexanes in materials" and "nitrile-based additives". Furthermore, its moderate volatility and thermal stability make it suitable for high-performance formulations, a topic frequently explored in patents and industrial publications.

Safety profiles of Cyclohexanecarbonitrile, 1-(2-methoxyethyl)- are well-documented, with standard handling precautions akin to most laboratory chemicals. While not classified as hazardous under major regulatory frameworks, proper ventilation and personal protective equipment are recommended during use. This pragmatic approach meets the informational needs behind queries like "safe handling of nitrile compounds" and "chemical storage guidelines".

The commercial availability of CAS 1480950-22-8 through specialty chemical suppliers has expanded in recent years, driven by demand from contract research organizations and custom synthesis providers. Procurement-related searches such as "Cyclohexanecarbonitrile suppliers" and "bulk nitrile compounds" indicate its market traction. Pricing trends correlate with purity grades (typically 95-99%) and batch sizes, with custom synthesis services offering scalable solutions for R&D projects.

Emerging applications of 1-(2-methoxyethyl)-cyclohexanecarbonitrile include its use in liquid crystal formulations and electronic materials, where its dielectric properties are exploited. These niche uses respond to technological advancements in flexible displays and organic electronics, topics generating substantial search volume. The compound's structure-property relationships continue to be investigated through computational modeling and experimental studies, bridging fundamental and applied chemistry.

In conclusion, Cyclohexanecarbonitrile, 1-(2-methoxyethyl)- represents a versatile chemical entity with cross-disciplinary utility. Its balanced physicochemical profile and synthetic flexibility address contemporary challenges in molecular design and process chemistry, while its commercial accessibility supports innovation across industries. Continued research will likely uncover further applications, solidifying its position in the advanced chemical toolbox of the 21st century.